Cas no 119755-63-4 (6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine)

• Product Name: 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine
• CAS No: 119755-63-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4471368
• PubChem ID: 3041597
• Update Time: 2025-10-31

6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-METHOXY-3,4-DIHYDRO-2H-CHROMEN-3-AMINE
• 6-Methoxy-chroman-3-ylamine
• 2H-1-BENZOPYRAN-3-AMINE,3,4-DIHYDRO-6-METHOXY
• 6-methoxychroman-3-amine
• 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine
• 164322-62-7
• IASHMYRTZOKHKP-UHFFFAOYSA-N
• AB45764
• AB56606
• (3R)-6-METHOXYCHROMAN-3-AMINE
• SCHEMBL9082928
• 164322-66-1
• (3S)-6-METHOXYCHROMAN-3-AMINE
• 119755-63-4
• AB56590
• 3-amino-6-methoxychroman
• MFCD08544317
• AKOS005217891

• MDL： MFCD08544317
• Inchi： 1S/C10H13NO2/c1-12-9-2-3-10-7(5-9)4-8(11)6-13-10/h2-3,5,8H,4,6,11H2,1H3
• InChI Key： IASHMYRTZOKHKP-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(OC)C=C2CC1N

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine

Introduction to 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 119755-63-4) and Its Emerging Applications in Chemical Biology

6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine, identified by the Chemical Abstracts Service registry number 119755-63-4, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzopyran class, a structural motif known for its broad biological activity and utility in drug development. The presence of a methoxy group at the 6-position and an amine substituent at the 3-position introduces unique electronic and steric properties, making it a promising scaffold for medicinal chemistry applications.

The benzopyran core is a privileged structure in medicinal chemistry, frequently encountered in natural products and synthetic drugs due to its ability to interact with biological targets such as enzymes and receptors. Specifically, 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine has been studied for its potential pharmacological effects, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory pathways. Recent advancements in computational chemistry and high-throughput screening have highlighted this compound as a candidate for further exploration.

In recent years, there has been a surge in interest regarding the development of novel scaffolds that can modulate neurotransmitter systems. The amine functionality at the 3-position of 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine suggests potential interactions with monoamine transporters and receptors, which are critical targets in treating conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have demonstrated that derivatives of this compound exhibit moderate affinity for certain serotonin receptors, indicating a possible role in developing next-generation therapeutics.

Moreover, the methoxy group at the 6-position influences the electronic properties of the benzopyran ring, enhancing its ability to engage in hydrogen bonding interactions with biological macromolecules. This feature has been exploited in structure-based drug design approaches, where 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine serves as a key intermediate in generating libraries of compounds for virtual screening. The combination of these structural features makes it an attractive candidate for further optimization.

One of the most compelling aspects of 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine is its versatility as a starting point for synthetic chemistry. Researchers have leveraged its scaffold to develop more complex derivatives with enhanced pharmacological profiles. For instance, modifications at the 4-position or introduction of additional heterocycles have led to compounds with improved solubility and bioavailability. These efforts align with current trends in drug discovery that emphasize modular design principles to streamline the development process.

The compound's potential extends beyond CNS applications. Emerging research suggests that 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine may also exhibit anti-inflammatory properties by modulating cyclooxygenase (COX) enzymes or peroxisome proliferator activated receptors (PPARs). This dual functionality is particularly attractive for developing combination therapies that address multiple disease pathways simultaneously. Such multifaceted activity is increasingly sought after in modern drug design to improve therapeutic outcomes.

In conclusion, 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-am ine (CAS No. 119755-63 -4) represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique scaffold and functional groups provide a versatile platform for developing novel therapeutics targeting neurological and inflammatory disorders. As computational methods continue to advance, the exploration of such heterocyclic compounds will likely yield more insights into their mechanisms of action and applications in drug discovery.